2-(4-fluorophenyl)-1-(4-(1-(p-tolyl)-1H-imidazol-2-yl)piperazin-1-yl)ethanone hydrochloride

• IUPAC Name: 2-(4-fluorophenyl)-1-[4-[1-(4-methylphenyl)imidazol-2-yl]piperazin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C22H23FN4O.ClH/c1-17-2-8-20(9-3-17)27-11-10-24-22(27)26-14-12-25(13-15-26)21(28)16-18-4-6-19(23)7-5-18;/h2-11H,12-16H2,1H3;1H
• InChI Key: ZRPQBIJDYHHUSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CN=C2N3CCN(CC3)C(=O)CC4=CC=C(C=C4)F.Cl
• Molecular Formula: C22H24ClFN4O
• Molecular Weight: 414.9 g/mol

Description

2-(4-fluorophenyl)-1-(4-(1-(p-tolyl)-1H-imidazol-2-yl)piperazin-1-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C22H24ClFN4O and its molecular weight is 414.91. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

• Synthesis of Azole-containing Piperazine Derivatives : These derivatives have shown moderate to significant antibacterial and antifungal activities in vitro, demonstrating broad-spectrum antimicrobial efficacy against tested strains. The activity levels were comparable to standard drugs like chloramphenicol and fluconazole (Gan, Fang, & Zhou, 2010).
• Bioactive Sulfonamide and Amide Derivatives Incorporating Imidazo[1,2-B]Pyridazine Moiety : These compounds were characterized for antimicrobial activity against gram-positive and gram-negative bacteria, showing potential for antifungal and antimalarial applications as well (Bhatt, Kant, & Singh, 2016).

Cytotoxic Activities

• Characterization and Biological Evaluation of Novel Compounds : A compound synthesized using a click chemistry approach was evaluated for cytotoxicity, demonstrating potential pharmacokinetic applications for biological studies. The compound's interaction with human serum albumin was also studied to understand its biological applications (Govindhan et al., 2017).

Anti-HIV Activities

• Synthesis of Piperazinyl-4-nitroimidazole Derivatives : These derivatives were evaluated for their anti-HIV-1 and anti-HIV-2 activities, aiming to develop new non-nucleoside reverse transcriptase inhibitors (Al-Masoudi et al., 2007).

Electrochemical Synthesis for Novel Derivatives

• Electrochemical Synthesis Based on the Oxidation : New arylthiobenzazoles were synthesized through electrochemical oxidation, presenting a novel method for creating derivatives with potential biological applications (Amani & Nematollahi, 2012).

Antiarhythmic Drug Development

• New Group of Class III Antiarrhythmic Drugs : Research on piperid-4-ylethane derivatives has led to the development of compounds with potential as class III antiarrhythmic drugs, highlighting the therapeutic applications of synthesized derivatives (Glushkov et al., 2011).